N,N'-2,6-pyridinediylbis(3-methylbutanamide)

• IUPAC Name: 3-methyl-N-[6-(3-methylbutanoylamino)pyridin-2-yl]butanamide
• InChI: InChI=1S/C15H23N3O2/c1-10(2)8-14(19)17-12-6-5-7-13(16-12)18-15(20)9-11(3)4/h5-7,10-11H,8-9H2,1-4H3,(H2,16,17,18,19,20)
• InChI Key: WZNZWYULBRTMJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=NC(=CC=C1)NC(=O)CC(C)C
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

N,N'-2,6-pyridinediylbis(3-methylbutanamide), commonly known as PDDMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PDDMB is a type of amide compound that is synthesized using specific methods and has unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of PDDMB is not fully understood, but it is believed to involve the formation of complexes with metal ions. PDDMB has been shown to form stable complexes with various metal ions such as copper, zinc, and nickel. These metal complexes can then interact with biological systems and potentially exhibit biological activities.
Biochemical and Physiological Effects:
PDDMB has various biochemical and physiological effects, including its potential role as an antioxidant and antimicrobial agent. PDDMB has been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. PDDMB has also been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using PDDMB in lab experiments is its stability and ease of synthesis. PDDMB can be synthesized using specific methods and is stable under various conditions. However, one limitation of using PDDMB in lab experiments is its potential toxicity. PDDMB has been shown to exhibit cytotoxicity against various cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on PDDMB, including its potential applications in drug discovery and as a biosensor. PDDMB can be used as a starting material for the synthesis of new compounds with potential biological activities. Additionally, PDDMB can be used as a biosensor for the detection of specific metal ions in biological systems. Further research is needed to fully understand the potential applications of PDDMB in these fields.
Conclusion:
In conclusion, PDDMB is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PDDMB is synthesized using specific methods and has unique biochemical and physiological effects. PDDMB has various scientific research applications, including its use in the synthesis of new compounds with potential biological activities. Further research is needed to fully understand the potential applications of PDDMB in drug discovery and as a biosensor.

Synthesis Methods

The synthesis of PDDMB involves a multi-step process that requires specific chemicals and equipment. The first step involves the reaction of 2,6-pyridinedicarboxylic acid with thionyl chloride to form 2,6-pyridinedicarbonyl chloride. The second step involves the reaction of 2,6-pyridinedicarbonyl chloride with 3-methylbutan-1-amine to form N-(3-methylbutan-1-yl)pyridine-2,6-dicarboxamide. The final step involves the reaction of N-(3-methylbutan-1-yl)pyridine-2,6-dicarboxamide with thionyl chloride to form PDDMB.

Scientific Research Applications

PDDMB has various scientific research applications, including its use in the synthesis of new compounds with potential biological activities. PDDMB has been used in the synthesis of various compounds such as pyridine-based macrocycles, which have potential applications in drug discovery. PDDMB has also been used in the synthesis of novel fluorescent sensors that can detect specific metal ions in biological systems.